7-chloro-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
Cat. No. B7825106
M. Wt: 232.71 g/mol
InChI Key: WIQCMQLBKMEVQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][cH:4][cH:5][c:6]2[cH:7][cH:8][nH:9][c:10]12.[ClH:12].[NH:13]1[CH2:14][CH2:15][C:16](=[O:19])[CH2:17][CH2:18]1.[OH2:11]>>[Cl:1][c:2]1[cH:3][cH:4][cH:5][c:6]2[c:7]([C:16]3=[CH:15][CH2:14][NH:13][CH2:18][CH2:17]3)[cH:8][nH:9][c:10]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1cccc2cc[nH]c12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCNCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Clc1cccc2c(C3=CCNCC3)c[nH]c12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
